3-amino-N-(2-chloro-4-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(2-chloro-4-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H19ClFN3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(22)9-14(16)21/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26)
• InChI Key: UUDZDWYEJKLWGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)F)Cl)N
• Molecular Formula: C20H19ClFN3OS
• Molecular Weight: 403.9 g/mol

Description

The compound is a derivative of tetrahydrothieno[2,3-b]quinoline, which is a bicyclic structure containing a thieno ring (a sulfur-containing ring) fused with a quinoline. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms.

Scientific Research Applications

Heterocyclic Compounds and Their Role in Medicinal Chemistry

Heterocyclic compounds, like quinoxalines and quinazolines, form a cornerstone in the field of medicinal chemistry, offering a wide range of applications in drug development due to their diverse pharmacological properties. The compound , belonging to the quinoline derivatives, is part of this broader category which has been extensively explored for its potential in treating various diseases. Quinoline derivatives are known for their antimicrobial, anticancer, and anti-inflammatory properties, among others, which underscores the importance of this compound in scientific research.

Synthesis and Biological Activity

The synthesis of quinoline derivatives has been a subject of interest due to their significant biological activities. Studies have demonstrated methods for creating various quinoline and quinazoline derivatives with enhanced biological efficacy. For instance, the synthesis of pyrimido[4,5-b]quinolines showcases the chemical versatility of these compounds and their potential for generating novel therapeutic agents with significant therapeutic importance (Nandha Kumar et al., 2001)[https://consensus.app/papers/facile-entry-pyrimido45bquinolines-thio-analogues-kumar/7ba7bc660fb855e889c44aab1bac2e4f/?utm_source=chatgpt]. This research aligns with the broader scientific endeavors to harness heterocyclic compounds for medicinal purposes.

Anticorrosive and Optoelectronic Applications

The scientific applications of quinoline derivatives extend beyond pharmacology. Quinoline and its derivatives have found utility as anticorrosive materials, highlighting their industrial significance. Their ability to form stable chelating complexes with metallic surfaces through coordination bonding makes them valuable in protecting materials from corrosion, which is crucial for extending the lifespan of metal-based structures (Verma et al., 2020)[https://consensus.app/papers/quinoline-derivatives-corrosion-inhibitors-review-verma/1c28df76de785a87a6e2ab64572cdef5/?utm_source=chatgpt].

Furthermore, quinazoline derivatives have been explored for optoelectronic materials, demonstrating their potential in the development of electronic devices, luminescent elements, and photoelectric conversion elements. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems has been shown to create novel materials for organic light-emitting diodes (OLEDs) and other optoelectronic devices, indicating the broad utility of these compounds in technological applications (Lipunova et al., 2018)[https://consensus.app/papers/functionalized-quinazolines-pyrimidines-lipunova/65265805530a5acd87217306b636e8c1/?utm_source=chatgpt].

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many quinoline derivatives exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.